6-(3-Chlorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13ClN4S
• Molecular Weight: 340.8 g/mol
• IUPAC Name: 6-(3-chlorophenyl)-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13ClN4S/c1-11-5-2-3-6-12(11)10-15-19-20-17-22(15)21-16(23-17)13-7-4-8-14(18)9-13/h2-9H,10H2,1H3
• InChI Key: ZQHXTUDIRAEEGW-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C4=CC(=CC=C4)Cl

Description

6-(3-Chlorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the class of triazolothiadiazole derivatives. It has been shown to possess various biological activities, including antitumor, antiviral, and antifungal properties.

Mechanism of Action

The mechanism of action of 6-(3-Chlorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound exerts its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been proposed that the compound inhibits the replication of herpes simplex virus by interfering with viral DNA synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(3-Chlorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been investigated in various studies. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth of Candida albicans by disrupting the fungal cell membrane. In addition, it has been reported to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(3-Chlorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad spectrum of biological activities. It has been shown to possess antitumor, antiviral, and antifungal properties, which makes it a useful compound for studying various biological processes. However, one limitation of using this compound is its potential toxicity. It has been reported to have cytotoxic effects on normal cells, which may limit its use in some experiments.

Future Directions

There are several future directions for the research on 6-(3-Chlorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of analogs with improved biological activity and reduced toxicity. Another direction is the investigation of the compound's mechanism of action, which may provide insights into its potential clinical applications. Additionally, further studies are needed to evaluate the compound's pharmacokinetic properties and its efficacy in animal models of disease.

Synthesis Methods

The synthesis of 6-(3-Chlorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The synthesis involves the reaction of 3-(2-methylbenzyl)-4-amino-5-mercapto-1,2,4-triazole with 3-chlorobenzoyl chloride in the presence of a base. The reaction proceeds via the formation of an intermediate, which is then cyclized to form the final product.

Scientific Research Applications

The biological activities of 6-(3-Chlorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been extensively studied. It has been shown to possess antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to have antiviral activity against herpes simplex virus type 1 and type 2. In addition, it has been reported to have antifungal activity against Candida albicans.